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Compound of Interest

Compound Name: Sandoricin

Cat. No.: B1680753

Sandoricin, a bioactive limonoid found in Sandoricum koetjape (Santol), has garnered interest
for its potential therapeutic properties, including insecticidal activity.[1][2] The efficient
extraction of Sandoricin is a critical first step in its study and potential application. This guide
compares common laboratory-scale extraction methods based on available research.

Data Summary

The following table summarizes the key parameters and outcomes of different extraction
approaches for Sandoricin and its derivatives from Sandoricum koetjape.
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Experimental Protocols
Method 1: Ethanolic Extraction Followed by Multi-Step
Chromatographic Purification
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This method has been successfully employed for the isolation of new Sandoricin derivatives,
indicating its efficacy for obtaining pure compounds.[3]

|. Extraction:
o Air-dry the leaves of Sandoricum koetjape and grind them into a fine powder.

o Macerate 720 g of the dried leaf powder in 95% ethanol at room temperature. Repeat the
extraction multiple times to ensure exhaustive extraction.[3]

o Combine the filtrates and evaporate the solvent under reduced pressure to obtain a crude
ethanol extract.[3]

II. Solvent Partitioning:
o Suspend the crude ethanol extract (190.0 g) in water.
e Sequentially partition the aqueous suspension with ethyl acetate and then n-butanol.

o Evaporate the solvents from each fraction to yield the ethyl acetate extract (91.5 g), n-
butanol extract (42.7 g), and water extract (55.2 g).[3]

[1l. Chromatographic Purification:
o Subject the ethyl acetate extract (25.5 g) to column chromatography over silica gel.
o Elute the column with a gradient of hexane:ethyl acetate to yield multiple fractions.[3]

o Further purify the targeted limonoid-containing fraction (451.3 mg) by another round of
column chromatography using a hexane:acetone solvent system.[3]

 Finally, utilize preparative layer chromatography (PLC) with a hexane:acetone developing
solvent for the final purification of Sandoricin derivatives.[3]

Method 2: Methanolic Extraction and Chromatographic
Separation
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This protocol is a general approach for extracting a wide range of bioactive compounds from
the plant material.

|. Extraction:
e Dry the leaves and heartwoods of Sandoricum koetjape and grind them.

o Extract the dried material (10.0 kg of leaves, 25.0 kg of heartwoods) three times with
methanol (3 x 40 L) at room temperature.[4]

o Evaporate the solvent from the combined extracts under reduced pressure to get the crude
methanol extract.[4]

Il. Purification:

e The crude extract is then subjected to column chromatography for the separation of its
constituents.[4]

Visualized Experimental Workflows

The following diagrams illustrate the workflows for the described extraction and purification
methods.
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Caption: Workflow for Ethanolic Extraction and Chromatographic Purification of Sandoricin
Derivatives.
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Caption: General Workflow for Methanolic Extraction of Bioactive Compounds from S. koetjape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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